Cas no 1313759-99-7 (N-[3-Hydroxy-3-(2-oxoethyl)cyclobutyl]naphthalene-2-carboxamide)

• Product Name: N-[3-Hydroxy-3-(2-oxoethyl)cyclobutyl]naphthalene-2-carboxamide
• CAS No: 1313759-99-7
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 4693932
• Update Time: 2025-05-25

N-[3-Hydroxy-3-(2-oxoethyl)cyclobutyl]naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1R,3r)-3-hydroxy-3-(2-oxoethyl)cyclobutyl)-2-naphthamide
• N-[3-Hydroxy-3-(2-oxoethyl)cyclobutyl]naphthalene-2-carboxamide

• Inchi： 1S/C17H17NO3/c19-8-7-17(21)10-15(11-17)18-16(20)14-6-5-12-3-1-2-4-13(12)9-14/h1-6,8-9,15,21H,7,10-11H2,(H,18,20)
• InChI Key： DSATZMOOCAGRDF-UHFFFAOYSA-N
• SMILES： OC1(CC=O)CC(C1)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Topological Polar Surface Area: 66.4

Additional information on N-[3-Hydroxy-3-(2-oxoethyl)cyclobutyl]naphthalene-2-carboxamide

N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1313759-99-7, known as N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a cyclobutane moiety, making it a subject of interest for both academic research and potential therapeutic applications.

The naphthalene core of this molecule is a well-known polycyclic aromatic hydrocarbon, commonly found in various natural and synthetic compounds. Its presence in this compound contributes to the overall aromaticity and stability of the structure. The cyclobutane ring, on the other hand, introduces a degree of strain due to its non-planar geometry, which can influence the molecule's reactivity and interactions with biological systems.

Recent studies have highlighted the potential of N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the hydroxyl group and the oxoethyl substituent on the cyclobutane ring is achieved through carefully optimized reaction conditions to ensure high yield and purity. This level of precision is crucial for maintaining the compound's bioactivity and stability.

From a structural perspective, the naphthalene-2-carboxamide group plays a critical role in determining the molecule's pharmacokinetic properties. The amide functional group enhances solubility and bioavailability, while the naphthalene system provides a rigid framework for molecular interactions. These features make the compound suitable for further exploration in preclinical studies.

One of the most exciting developments in recent research is the identification of N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide as a potential modulator of cellular signaling pathways. By targeting specific proteins involved in cell proliferation and apoptosis, this compound demonstrates significant potential in oncology research. Preclinical data indicate that it may selectively inhibit tumor growth while sparing healthy cells, which is a critical attribute for anti-cancer agents.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology. Its unique structure allows for investigations into molecular recognition and supramolecular chemistry. Researchers have utilized this compound as a model system to study how structural modifications influence molecular interactions at the atomic level.

Looking ahead, the development of N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide into a clinically relevant drug will depend on several factors, including its safety profile, pharmacokinetics, and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advancing this compound through the drug discovery pipeline.

In conclusion, N-[3-Hydroxy-3-(2-Oxoethyl)cyclobutyl]naphthalene-2-carboxamide represents a compelling example of how structural complexity can be harnessed to create novel therapeutic agents. With ongoing research and development efforts, this compound holds promise for addressing unmet medical needs and contributing to advancements in pharmacology.